5-(Tributylstannyl)-1,3-thiazole

• IUPAC Name: tributyl(1,3-thiazol-5-yl)stannane
• InChI: InChI=1S/3C4H9.C3H2NS.Sn/c3*1-3-4-2;1-2-5-3-4-1;/h3*1,3-4H2,2H3;1,3H
• InChI Key: GOWNSHUNTJWVOM-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=CN=CS1
• Molecular Formula: C15H29NSSn
• DSSTOX Substance ID: DTXSID90376847
• Molecular Weight: 374.2 g/mol
• CAS RN: 157025-33-7

Description

5-(Tributylstannyl)-1,3-thiazole is an organostannane compound that is used in a variety of organic syntheses, including the synthesis of heterocyclic compounds and the generation of radicals. It is an important reagent in organic synthesis, as it can be used to introduce a variety of functional groups into organic molecules. In addition, this compound has been used in a number of scientific research applications, including the study of protein-protein interactions, the development of new drugs, and the synthesis of complex molecules.

Scientific Research Applications

Synthesis and Coupling Reactions

5-(Tributylstannyl)-1,3-thiazole serves as a versatile reagent in the synthesis of heteroaryl compounds through palladium-catalyzed cross-coupling reactions. It has been particularly useful for converting aryl- and heteroaryl-halides into 5-aryl- and 5-heteroaryl-1H-tetrazoles, showcasing its efficiency in coupling with electron-neutral and electron-poor substrates to achieve yields ranging from 35–93% (Bookser, 2000).

Anticancer Activity

Another significant application of derivatives related to this compound is in the development of anticancer compounds. For instance, the synthesis of 5-(2′-indolyl)thiazoles and their evaluation against human cancer cell lines have shown that specific compounds within this class exhibit promising anticancer activity, highlighting their potential in chemotherapy research (Vaddula et al., 2016).

Photophysical and Electrochemical Properties

Furthermore, the synthesis and study of disk-shaped trithiazolyl-1,3,5-triazines bearing decyloxybenzene moieties, achieved via Migita-Kosugi-Stille coupling reactions involving tributyltin(thiazoles), have provided insights into the photophysical properties, redox characteristics, and self-assembly behaviors of these compounds. This research demonstrates the impact of thiazole units on enhancing fluorescence quantum yields and altering the electronic properties of the resulting materials, which could be beneficial for the development of advanced materials (Kato et al., 2018).

Synthesis of Fluoro-Pyrazoles

The palladium-catalyzed cross-coupling reactions of 5-tributylstannyl-4-fluoro-1H-pyrazole with aryl iodides have been utilized to produce high yields of 5-aryl-4-fluoro-1H-pyrazoles. These reactions, under the influence of carbon monoxide, have been further adapted to yield 5-acyl-4-fluoro-1H-pyrazoles, showcasing the flexibility of this compound derivatives in synthetic organic chemistry (Hanamoto et al., 2007).

Safety and Hazards

The safety data sheet for a related compound, “1-Methyl-5-(tributylstannyl)imidazole”, indicates that it is toxic if swallowed, harmful in contact with skin, and may damage fertility or the unborn child.

Mechanism of Action

Target of Action

Thiazole derivatives, in general, have been found to exhibit significant biological activity against various bacteria and pathogens . They are also known to interfere with diverse bacterial targets, including DNA gyrase, topoisomerase IV, biofilm formation, cell wall permeability, and tryptophanyl-tRNA synthetase .

Mode of Action

Thiazole derivatives are known to disrupt the dynamic equilibrium of tubulin polymerization and depolymerization, blocking cell division at mitosis, leading to cell cycle arrest at metaphase, and eventually causing cell death . This disruption of tubulin dynamics is particularly detrimental to cancer cells, which are more frequently in the division phase than normal cells .

Biochemical Pathways

These include cell proliferation, cellular transport, intracellular trafficking, and angiogenesis . The disruption of these processes can lead to a range of downstream effects, including cell death.

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Synthesis routes and methods I

Procedure details

A hexane solution of n-BuLi (4.14 mL, 10 mmol) was added dropwise to an anhydrous tetrahydrofuran solution of 5-bromothiazole (0.46 mL, 5.0 mmol) at −78° C. under nitrogen atmosphere over a period of 30 minutes, and the mixture was stirred for 1 hour. A solution of n-Bu3SnCl (1.41 mL, 5.0 mmol) in THF was then added dropwise over a period of 30 minutes at 78° C., and after stirring for 2 hours, the mixture was raised to room temperature and stirred for another hour. Three drops of a 1N HCl solution were added, and the organic layer was extracted from the aqueous layer twice with 10 mL of ether. The solvent was distilled away to yield the title compound (650 mg, 35 mL).

Synthesis routes and methods II

Procedure details

To a solution of 5-tributylstannanyl-2-trimethylsilanylthiazole (4.0 g, 9.0 mmol) in THF is added slowly HCl (1.0N, 3 mL) and the solution is stirred at RT for 1 h. The reaction mixture is extracted with ether, washed with sat. NaHCO31 dried over anhydrous MgSO4 and concentrated to afford the title compound as a yellow oil which is used in the next step without further purification: (M+1)+=375.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

n-Butyllithium (1.6M, 4.95 mL, 7.88 mmol) was added to a solution of 2-trimethylsilylthiazole (826 mg, 5.25 mmol) in anhydrous ether (45 mL) stirred at −78° C. under nitrogen. After 20 min, tri-n-butylstannyl chloride (2.57 g, 7.88 mmol) was added, then the solution was allowed to warm to room temperature, and stirred for another 1 h. The mixture was quenched and washed with 1N sodium hydroxide, dried through MgSO4, and then the solvent was evaporated to give a brown oily residue. The residue of 2-trimethylsilyl-5-tributylstannyl-thiazole was passed through a column of neutral alumina eluting with a gradient of ammoniated methanol in chloroform to give the sub-title compound as a yellow oil (1.5 g).